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Compound of Interest

Compound Name:
2,2-Bis(hydroxymethyl)propionic

acid

Cat. No.: B145961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermal properties of

dimethylolpropionic acid (DMPA), a versatile trifunctional molecule with significant applications

in the synthesis of polymers and other advanced materials. Understanding the thermal

behavior of DMPA is critical for its effective use in various manufacturing processes and for

ensuring the stability and performance of the final products. This document summarizes key

quantitative data, details relevant experimental protocols, and illustrates the analytical workflow

for characterizing these properties.

Core Thermal Properties of Dimethylolpropionic
Acid
Dimethylolpropionic acid, with its unique structure containing two primary hydroxyl groups and

one tertiary carboxylic group, exhibits distinct thermal characteristics. The following tables

summarize the key thermal properties of DMPA based on available data.
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Property Value Units

Melting Point 170 - 191 °C

Decomposition Temperature 230 °C

Heat of Fusion (ΔfusH) 38.76 kJ/mol

Boiling Point (Calculated) 366.7 °C

Table 1: Key Thermal Properties of Dimethylolpropionic Acid

Source Melting Point (°C)
Decomposition
Temperature (°C)

Heat of Fusion
(kJ/mol)

GEO Specialty

Chemicals[1]
170 - 180 230 -

Ataman Kimya[2] 189–191 230 -

Parchem[3] 189-191 - -

DrugFuture[4] 181-185 - -

Cheméo[5] - - 38.76

ECHEMI[6] 165.85 - 181.85 < 400 -

iChemical[7] 189-191 - -

Wikipedia[8] 190 - -

Table 2: Source-Specific Data for Thermal Properties of Dimethylolpropionic Acid

Experimental Protocols for Thermal Analysis
The characterization of the thermal properties of DMPA involves several standard analytical

techniques. The following are detailed methodologies for the key experiments.

Differential Scanning Calorimetry (DSC)
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Differential Scanning Calorimetry is a fundamental technique used to determine the melting

point and heat of fusion of a material.[9][10]

Objective: To determine the melting point (Tm) and the enthalpy of fusion (ΔHfus) of DMPA.

Methodology:

Sample Preparation: A small, accurately weighed sample of DMPA (typically 5-10 mg) is

hermetically sealed in an aluminum pan.[11] An empty, sealed aluminum pan is used as a

reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is purged with an inert gas, such as nitrogen, to prevent oxidation.

Thermal Program: The sample is subjected to a controlled temperature program. A typical

program involves:

Equilibration at a temperature below the expected melting point (e.g., 30°C).

Heating at a constant rate (e.g., 10°C/min) to a temperature above the melting point (e.g.,

250°C).[12]

Cooling at a controlled rate back to the initial temperature.

Data Analysis: The DSC instrument measures the difference in heat flow between the

sample and the reference as a function of temperature. The melting point is determined as

the peak temperature of the endothermic event, and the heat of fusion is calculated from the

area of the melting peak.

Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis is employed to determine the decomposition temperature of

DMPA.

Objective: To determine the onset and peak decomposition temperatures of DMPA.

Methodology:
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Sample Preparation: A small, accurately weighed sample of DMPA is placed in a tared TGA

pan (typically ceramic or platinum).

Instrument Setup: The sample pan is placed in the TGA furnace. The instrument is purged

with a controlled atmosphere, which can be inert (e.g., nitrogen) or reactive (e.g., air),

depending on the desired information.[12]

Thermal Program: The sample is heated at a constant rate (e.g., 10°C/min) over a wide

temperature range (e.g., from ambient to 500°C).[12]

Data Analysis: The TGA instrument continuously measures the mass of the sample as a

function of temperature. The decomposition temperature is typically reported as the onset

temperature of mass loss or the temperature of the maximum rate of mass loss (from the

derivative of the TGA curve).

Bomb Calorimetry
Bomb calorimetry is the standard method for determining the heat of combustion of a solid

organic compound.

Objective: To determine the heat of combustion of DMPA.

Methodology:

Sample Preparation: A known mass of DMPA (typically around 1 g) is pressed into a pellet

and placed in the sample holder of a bomb calorimeter.[13][14] A fuse wire of known length

and combustion energy is attached to the electrodes, making contact with the sample.[13]

[15]

Assembly and Pressurization: A small, known amount of water is added to the bottom of the

bomb to ensure that the water formed during combustion is in the liquid state. The bomb is

then sealed and pressurized with pure oxygen to approximately 25-30 atm.[15][16]

Calorimeter Setup: The sealed bomb is placed in a calorimeter bucket containing a precisely

measured volume of water.[15][16] The calorimeter is sealed, and the stirrer is activated.
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Combustion and Temperature Measurement: After allowing the system to reach thermal

equilibrium, the initial temperature is recorded. The sample is then ignited by passing a

current through the fuse wire. The temperature of the water in the calorimeter is recorded at

regular intervals until a maximum temperature is reached and the system begins to cool.[13]

Data Analysis: The heat of combustion is calculated from the temperature rise, the heat

capacity of the calorimeter system (determined by calibrating with a standard of known heat

of combustion, such as benzoic acid), and corrections for the heat of combustion of the fuse

wire and the formation of any side products like nitric acid.[15]

Experimental and Logical Workflow
The following diagram illustrates the logical workflow for the comprehensive thermal analysis of

dimethylolpropionic acid.
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Caption: Workflow for Thermal Analysis of DMPA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145961#thermal-properties-of-dimethylolpropionic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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